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Compound of Interest

Compound Name: Tetrahydropyranyl-4-acetic acid

Cat. No.: B153550

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling
Tetrahydropyranyl-4-acetic acid (also known as 2-(tetrahydro-2H-pyran-4-yl)acetic acid).
Adherence to these procedures is critical for ensuring laboratory safety and procedural
accuracy.

Hazard Identification and Personal Protective Equipment
(PPE)

Tetrahydropyranyl-4-acetic acid is classified as a hazardous substance. Based on the
Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, it presents
the following hazards:

Harmful if swallowed (Acute toxicity, oral, Category 4)[1]

Causes skin irritation (Skin corrosion/irritation, Category 2)[1]

Causes serious eye irritation (Serious eye damage/eye irritation, Category 2A)[1]

May cause respiratory irritation (Specific target organ toxicity, single exposure; Respiratory
tract irritation, Category 3)[1]
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To mitigate these risks, the following personal protective equipment is mandatory when
handling this compound.

PPE Category Specification Rationale

) Chemical-resistant gloves To prevent skin contact and
Hand Protection o o
(e.g., Nitrile rubber). irritation.[1]

Safety glasses with side-

shields or chemical safety i
_ o To protect eyes from serious
Eye and Face Protection goggles. A face shield is o
) ) ) irritation.[1]
recommended if there is a risk

of splashing.

Skin and Body Protection Along-sleeved laboratory coat.  To prevent skin contact.

Use in a well-ventilated area, o )
. ) o ) To avoid inhalation and
Respiratory Protection preferably within a chemical ) o
respiratory irritation.[1]
fume hood.

Operational Plan: Step-by-Step Handling Procedure

1. Preparation:

» Risk Assessment: Before commencing any work, conduct a thorough risk assessment
specific to the planned experiment.

o Gather Materials: Ensure all necessary equipment, including the chemical, solvents,
glassware, and designated waste containers, are readily available.

e PPE Inspection: Inspect all PPE for any signs of damage or contamination before use.

o Ventilation Check: Confirm that the chemical fume hood or other local exhaust ventilation is
functioning correctly.

2. Handling:

» Dispensing: All weighing and dispensing of Tetrahydropyranyl-4-acetic acid should be
conducted within a certified chemical fume hood to minimize inhalation exposure.[1]

» Avoid Contact: Handle the chemical carefully to prevent contact with skin, eyes, and clothing.
[1]

e Prevent Dust Formation: If handling a solid form, avoid the formation of dust and aerosols.[1]
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3. Storage:

Container: Keep the container tightly closed in a dry and well-ventilated place.[2][3]
Temperature: Store at 2-8°C in a dry area.[1]
Incompatibilities: Keep away from strong oxidizing agents.[2]

Disposal Plan

Waste Segregation and Collection:

o Designated Waste Container: All waste containing Tetrahydropyranyl-4-acetic acid,
including contaminated consumables (e.g., gloves, weighing paper), must be disposed of in
a clearly labeled, dedicated hazardous waste container.

o Container Integrity: Ensure the waste container is in good condition, has a secure lid, and is
kept closed when not in use.

Disposal Procedure:

o Professional Disposal: Chemical waste must be disposed of through a licensed hazardous
waste disposal company. Do not dispose of this chemical down the drain or in regular trash.

[4115]

» Regulatory Compliance: All disposal activities must adhere to local, state, and federal
regulations for hazardous waste.

Emergency Procedures
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Emergency Situation

First-Aid Measures

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Consult a physician

immediately.[1]

Skin Contact

Immediately wash off with soap and plenty of
water. Remove contaminated clothing. Consult a

physician.[1]

Eye Contact

Rinse thoroughly with plenty of water for at least
15 minutes. Remove contact lenses if present
and easy to do. Continue rinsing. Consult a

physician immediately.[1]

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

Ingestion
mouth with water. Consult a physician
immediately.[3]
Evacuate personnel to a safe area. Wear
appropriate PPE. For small spills, absorb with
Spill an inert material (e.g., sand, vermiculite) and

place in a suitable, closed container for
disposal.[1][3]

Visual Workflow and Safety Guide

The following diagram illustrates the key decision points and safety procedures for the proper

handling of Tetrahydropyranyl-4-acetic acid.
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Safe Handling Workflow for Tetrahydropyranyl-4-acetic Acid

Start: Prepare for Handling

\ 4

Conduct Risk Assessment

Y

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

\ 4

Verify Fume Hood Function

Handling Operations
(Weighing, Dispensing)

Work Inside Fume Hood

Spill Occurred?

Continue Experiment

Follow Spill Procedure
(Evacuate, Absorb, Collect)

Store Chemical Properly
(Tightly Closed, 2-8°C)

Dispose of Waste
(Segregate, Label, Professional Disposal)

End of Procedure

Click to download full resolution via product page

Caption: Workflow for safe handling of Tetrahydropyranyl-4-acetic acid.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b153550?utm_src=pdf-body-img
https://www.benchchem.com/product/b153550?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153550?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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